Methyl 2-({1,1,1-trifluoro-3-methoxy-3-oxo-2-[(phenylacetyl)amino]propan-2-yl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• Molecular Formula: C22H23F3N2O5S
• Molecular Weight: 484.5 g/mol
• IUPAC Name: methyl 2-[[1,1,1-trifluoro-3-methoxy-3-oxo-2-[(2-phenylacetyl)amino]propan-2-yl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C22H23F3N2O5S/c1-31-19(29)17-14-10-6-7-11-15(14)33-18(17)27-21(20(30)32-2,22(23,24)25)26-16(28)12-13-8-4-3-5-9-13/h3-5,8-9,27H,6-7,10-12H2,1-2H3,(H,26,28)
• InChI Key: KADOHUBLGHNEQH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(SC2=C1CCCC2)NC(C(=O)OC)(C(F)(F)F)NC(=O)CC3=CC=CC=C3

Description

METHYL 2-{[1,1,1-TRIFLUORO-3-METHOXY-3-OXO-2-(2-PHENYLACETAMIDO)PROPAN-2-YL]AMINO}-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLATE is a complex organic compound with a unique structure that includes trifluoromethyl, methoxy, and benzothiophene groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of METHYL 2-{[1,1,1-TRIFLUORO-3-METHOXY-3-OXO-2-(2-PHENYLACETAMIDO)PROPAN-2-YL]AMINO}-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLATE involves multiple stepsThe final step involves the coupling of the phenylacetamido group under specific reaction conditions .

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of advanced catalysts, controlled temperature, and pressure conditions, as well as purification techniques such as recrystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions

METHYL 2-{[1,1,1-TRIFLUORO-3-METHOXY-3-OXO-2-(2-PHENYLACETAMIDO)PROPAN-2-YL]AMINO}-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLATE undergoes various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can be used to remove oxygen atoms or reduce double bonds.

Substitution: This reaction involves the replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce new functional groups such as halogens or alkyl groups .

Scientific Research Applications

METHYL 2-{[1,1,1-TRIFLUORO-3-METHOXY-3-OXO-2-(2-PHENYLACETAMIDO)PROPAN-2-YL]AMINO}-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLATE has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate for various diseases.

Industry: Utilized in the development of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of METHYL 2-{[1,1,1-TRIFLUORO-3-METHOXY-3-OXO-2-(2-PHENYLACETAMIDO)PROPAN-2-YL]AMINO}-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLATE involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins involved in various biological pathways. The compound’s effects are mediated through the modulation of these targets, leading to changes in cellular processes .

Comparison with Similar Compounds

Similar Compounds

1,1,1,2,2,3,4,5,5,5-Decafluoro-3-methoxy-4-(trifluoromethyl)pentane: Shares the trifluoromethyl and methoxy groups but differs in the core structure.

Indole Derivatives: Compounds with similar biological activities but different structural frameworks.

Uniqueness

METHYL 2-{[1,1,1-TRIFLUORO-3-METHOXY-3-OXO-2-(2-PHENYLACETAMIDO)PROPAN-2-YL]AMINO}-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLATE is unique due to its combination of functional groups and the benzothiophene core. This unique structure contributes to its distinct chemical and biological properties, making it a valuable compound for research and development .